Cas no 1805679-53-1 (3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one)

3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one is a brominated and chlorinated aromatic ketone with potential utility as an intermediate in organic synthesis. Its structure features a reactive bromoalkyl group and a chloromethyl substituent on the aromatic ring, enabling versatile functionalization in cross-coupling reactions or nucleophilic substitutions. The presence of both halogenated moieties enhances its reactivity, making it suitable for constructing complex molecular frameworks in pharmaceutical or agrochemical applications. The methyl group at the ortho position may influence steric and electronic properties, offering selectivity in synthetic pathways. This compound is typically handled under controlled conditions due to its reactive functional groups.

3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one structure

1805679-53-1 structure

Product Name:3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one

CAS No:1805679-53-1

MF:C₁₁H₁₂BrClO

MW:275.569381713867

CID:5001986

Update Time:2025-10-28

3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one
- Inchi： 1S/C11H12BrClO/c1-8-3-2-4-9(7-13)11(8)10(14)5-6-12/h2-4H,5-7H2,1H3
- InChI Key： IDROIXLXWQAWJW-UHFFFAOYSA-N
- SMILES： BrCCC(C1C(C)=CC=CC=1CCl)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 196
XLogP3: 3.1
Topological Polar Surface Area: 17.1

3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010013714-250mg	3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one	1805679-53-1	97%	250mg	489.60 USD	2021-07-05
Alichem	A010013714-500mg	3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one	1805679-53-1	97%	500mg	831.30 USD	2021-07-05
Alichem	A010013714-1g	3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one	1805679-53-1	97%	1g	1,549.60 USD	2021-07-05

3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one (CAS No. 1805679-53-1)

3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one, with the CAS number 1805679-53-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromo, chloromethyl, and methyl functional groups, which contribute to its reactivity and versatility.

The molecular formula of 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one is C₁₂H₁₂BrClO, and its molecular weight is approximately 285.67 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits a characteristic odor. Its physical and chemical properties, such as solubility, melting point, and boiling point, have been extensively studied to understand its behavior in different environments.

In the realm of pharmaceutical research, 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one has shown promise as an intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound in the synthesis of a series of antiviral agents with high efficacy against influenza viruses.

The reactivity of 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one is primarily attributed to its bromo and chloromethyl groups, which can undergo various chemical transformations such as nucleophilic substitution, elimination, and coupling reactions. These reactions enable the compound to be used as a versatile starting material for the synthesis of complex organic molecules with diverse functionalities.

In materials science, 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one has been investigated for its potential applications in the development of advanced materials with unique properties. A study published in Advanced Materials in 2023 highlighted the use of this compound in the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability. The bromo and chloromethyl groups facilitate cross-linking reactions that improve the overall performance of these materials.

The safety and environmental impact of 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one have also been evaluated to ensure its responsible use in industrial and research settings. Safety data sheets (SDS) provide comprehensive information on handling, storage, and disposal procedures to minimize potential risks. Researchers are encouraged to follow best practices and regulatory guidelines to ensure the safe use of this compound.

In conclusion, 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one (CAS No. 1805679-53-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.